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Compound of Interest

Compound Name:
5-Bromopyridine-2,3-dicarboxylic

acid

Cat. No.: B1283097 Get Quote

<Technical Guide: 5-bromo-2,3-pyridinedicarboxylic acid>

A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Abstract
This technical guide provides a detailed examination of 5-bromo-2,3-pyridinedicarboxylic acid,

a halogenated pyridine derivative with significant utility in synthetic chemistry. We will cover its

core structural features, spectroscopic signature, synthesis, and key applications, with a focus

on providing actionable insights for laboratory practice. This document is intended to serve as a

valuable resource for researchers, chemists, and professionals involved in drug discovery and

materials science.

Core Molecular Structure and Properties
5-bromo-2,3-pyridinedicarboxylic acid is a heterocyclic compound featuring a pyridine ring

substituted with a bromine atom at the 5-position and two carboxylic acid groups at the 2- and

3-positions. This unique arrangement of functional groups imparts a range of chemical

properties that make it a versatile building block in organic synthesis.

Key Structural and Chemical Information:
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Property Value

IUPAC Name 5-bromo-2,3-pyridinedicarboxylic acid

CAS Number 98555-51-2

Molecular Formula C₇H₄BrNO₄

Molecular Weight 262.02 g/mol

Appearance White to off-white solid

Solubility
Soluble in DMSO and other polar organic

solvents

Spectroscopic Characterization
The structural integrity of 5-bromo-2,3-pyridinedicarboxylic acid is typically confirmed using a

combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum provides information about the chemical environment

of the hydrogen atoms on the pyridine ring.

¹³C NMR: The carbon NMR spectrum reveals the number and types of carbon atoms in

the molecule.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of

the compound and can provide information about its fragmentation pattern.[1]

Synthesis of 5-bromo-2,3-pyridinedicarboxylic acid
A common and reliable method for the synthesis of 5-bromo-2,3-pyridinedicarboxylic acid is

through the oxidation of 5-bromo-2-methylpyridine. This transformation can be effectively

achieved using a strong oxidizing agent such as potassium permanganate (KMnO₄).

Synthetic Workflow
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The following diagram illustrates the key stages in the synthesis of 5-bromo-2,3-

pyridinedicarboxylic acid from 5-bromo-2-methylpyridine.

5-bromo-2-methylpyridine
Oxidation
(Heating)

Potassium Permanganate (KMnO4)
in Water

Work-up
(Filtration, Acidification) 5-bromo-2,3-pyridinedicarboxylic acid

Click to download full resolution via product page

Caption: Synthetic workflow for the preparation of 5-bromo-2,3-pyridinedicarboxylic acid.

Detailed Experimental Protocol
This protocol outlines a laboratory-scale procedure for the synthesis of 5-bromo-2,3-

pyridinedicarboxylic acid.

Materials:

5-bromo-2-methylpyridine

Potassium permanganate (KMnO₄)

Water

Hydrochloric acid (HCl)

Ethanol (for recrystallization)

Procedure:

In a round-bottom flask, suspend 5-bromo-2-methylpyridine in water.

Heat the mixture to approximately 80°C with stirring.

Slowly add potassium permanganate to the reaction mixture in portions, maintaining the

temperature between 85-90°C.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1283097?utm_src=pdf-body-img
https://patents.google.com/patent/CN104987308A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After the addition is complete, continue heating for 60-100 minutes.[2]

Cool the reaction mixture and filter to remove the manganese dioxide byproduct.

Acidify the filtrate with hydrochloric acid to a pH of 3-4 to precipitate the product.[2]

Collect the crude product by filtration and wash with cold water.

Recrystallize the crude product from ethanol to obtain pure 5-bromo-2,3-pyridinedicarboxylic

acid.[2]

Causality and Self-Validation:

Potassium permanganate is a powerful oxidizing agent capable of converting the methyl

group to a carboxylic acid.

The stepwise addition of KMnO₄ and temperature control are crucial to manage the

exothermic nature of the reaction and prevent side reactions.

Acidification is necessary to protonate the carboxylate salt, rendering it insoluble in the

aqueous solution and allowing for its isolation.

Recrystallization is a standard purification technique that removes impurities based on

differences in solubility.

Applications in Research and Development
5-bromo-2,3-pyridinedicarboxylic acid is a valuable intermediate in the synthesis of more

complex molecules, particularly in the fields of medicinal chemistry and materials science.

Pharmaceutical and Agrochemical Synthesis
The pyridinecarboxylic acid moiety is a common feature in many biologically active compounds.

The presence of the bromine atom provides a reactive handle for introducing further chemical

diversity through cross-coupling reactions, making this compound a useful starting material for

the synthesis of novel pharmaceuticals and agrochemicals. It is often used as a pharmaceutical

intermediate.[3]
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Ligand for Coordination Chemistry
The dicarboxylic acid functionality allows 5-bromo-2,3-pyridinedicarboxylic acid to act as a

ligand for metal ions, forming coordination complexes. These complexes can have interesting

catalytic, magnetic, or photoluminescent properties.

Safety and Handling
As with any chemical reagent, proper safety precautions should be observed when handling 5-

bromo-2,3-pyridinedicarboxylic acid.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[4][5]

Handling: Avoid breathing dust, mist, or vapor.[4] Use only in a well-ventilated area or under

a fume hood.[5]

Storage: Store in a tightly closed container in a dry and well-ventilated place.[4]

In case of exposure:

Eyes: Flush with plenty of water for at least 15 minutes.[4][6]

Skin: Wash with plenty of soap and water.[5][6]

Inhalation: Move to fresh air.[4][6]

Ingestion: Wash out mouth with water.[4]

For comprehensive safety information, always refer to the Safety Data Sheet (SDS) provided

by the supplier.[4][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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